Cas no 35035-62-2 ((2-chlorophenyl)(diphenyl)phosphane)

• Product Name: (2-chlorophenyl)(diphenyl)phosphane
• CAS No: 35035-62-2
• MF: C₁₈H₁₄ClP
• MW: 296.730524539948
• CID: 919781
• PubChem ID: 303889
• Update Time: 2025-07-20

(2-chlorophenyl)(diphenyl)phosphane Chemical and Physical Properties

Names and Identifiers

• (2-chlorophenyl)(diphenyl)phosphane
• 2-chlorophenyldiphenylphosphine
• Diphenyl-<2-chlor-phenyl>-phosphin
• Diphenyl-o-chlorphenylphosphin
• o-chlorophenyldiphenylphosphine
• NSC-193772
• 35035-62-2
• (2-chlorophenyl)-diphenylphosphane
• SCHEMBL9854456
• MFCD03284243
• F72577
• NSC193772
• AKOS003402313
• DTXSID70307674
• STK795927
• (2-Chlorophenyl)diphenylphosphine
• (2-CHLOROPHENYL)DIPHENYLPHOSPHANE

• Inchi： 1S/C18H14ClP/c19-17-13-7-8-14-18(17)20(15-9-3-1-4-10-15)16-11-5-2-6-12-16/h1-14H
• InChI Key： HGHHUFKKOXRZTH-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1P(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 296.05200
• Monoisotopic Mass: 296.052
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Boiling Point: 389.3°C at 760 mmHg
• Flash Point: 189.3°C
• PSA: 13.59000
• LogP: 4.09820

Additional information on (2-chlorophenyl)(diphenyl)phosphane

Comprehensive Overview of (2-chlorophenyl)(diphenyl)phosphane (CAS No. 35035-62-2)

(2-chlorophenyl)(diphenyl)phosphane (CAS No. 35035-62-2) is a specialized organophosphorus compound widely utilized in catalysis, material science, and pharmaceutical research. Its unique molecular structure, featuring a chlorophenyl group and two phenyl rings bonded to a phosphorus atom, makes it a versatile intermediate for synthesizing ligands and metal complexes. This compound has garnered significant attention due to its role in cross-coupling reactions, a hot topic in modern green chemistry and sustainable synthesis.

In recent years, the demand for efficient catalysts and ligand design has surged, driven by advancements in renewable energy and drug discovery. Researchers frequently search for terms like "phosphane ligands in catalysis" or "CAS 35035-62-2 applications", reflecting the compound's relevance. Its stability and tunable electronic properties align with the growing focus on atom-economical reactions and low-waste processes, addressing environmental concerns in chemical manufacturing.

The synthesis of (2-chlorophenyl)(diphenyl)phosphane typically involves the reaction of diphenylphosphine with 2-chlorophenyl derivatives, yielding high purity for laboratory-scale and industrial applications. Analytical techniques such as NMR spectroscopy and X-ray crystallography confirm its structural integrity, a critical factor for reproducibility in peer-reviewed studies. This compound's compatibility with palladium and nickel catalysts further enhances its utility in C-C bond formation, a cornerstone of organic synthesis.

Beyond catalysis, CAS 35035-62-2 is explored in optoelectronic materials, where its electron-withdrawing chlorophenyl moiety improves charge transport in OLEDs and photovoltaic devices. This aligns with the global push for energy-efficient technologies, a frequent search query among materials scientists. Safety data sheets emphasize standard handling protocols, as with most phosphorus-containing compounds, ensuring compliance with laboratory safety standards.

In summary, (2-chlorophenyl)(diphenyl)phosphane exemplifies the intersection of fundamental research and applied chemistry. Its adaptability to trending scientific fields—from catalysis to advanced materials—ensures its continued prominence in both academic publications and industrial patents. For researchers querying "phosphane derivatives uses" or "35035-62-2 supplier", this compound offers a robust toolkit for innovation.